[(5Z)-5-(4-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid

• IUPAC Name: 2-[(5Z)-5-[(4-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• InChI: InChI=1S/C12H8BrNO3S2/c13-8-3-1-7(2-4-8)5-9-11(17)14(6-10(15)16)12(18)19-9/h1-5H,6H2,(H,15,16)/b9-5-
• InChI Key: VQEGBPLWBGWJNY-UITAMQMPSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)N(C(=S)S2)CC(=O)O)Br
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=O)N(C(=S)S2)CC(=O)O)Br
• Molecular Formula: C12H8BrNO3S2
• Molecular Weight: 358.2 g/mol

Description

The compound “[(5Z)-5-(4-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid” is a chemical compound with a molecular formula of C13H10BrNO3S2. It is a derivative of 1,3-thiazolidin-4-one.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 2-[(5Z)-5-(4-Bromobenzylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-methylbutanoyl chloride was reacted with ethanol and amines to obtain the corresponding ester and amides.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,3-thiazolidin-4-one fragment, which is known for its biological activity. The compound also contains a bromobenzylidene group attached to the thiazolidinone ring.

Future Directions

The compound and its derivatives have been found to possess various biological activities, making them subjects of extensive pharmacological studies. Future research could focus on exploring these activities further and developing potential applications in medicine.